Farnesylthioacetic Acid

• Molecular Formula: C17H28O2S
• Molecular Weight: 296.5 g/mol
• InChI: InChI=1S/C17H28O2S/c1-14(2)7-5-8-15(3)9-6-10-16(4)11-12-20-13-17(18)19/h7,9,11H,5-6,8,10,12-13H2,1-4H3,(H,18,19)/b15-9+,16-11+
• InChIKey: GNWWFEVBHYESNK-XGGJEREUSA-N

FTA: Potent PPMTase Inhibitor

Farnesylthioacetic acid (FTA), also known as S-farnesylthioacetic acid (CAS 135784-48-4), is a synthetic analog of S-farnesylcysteine . It acts as a potent, competitive inhibitor of isoprenylated protein methyltransferase (also known as S-adenosylmethionine-dependent methyltransferase), a key enzyme in the post-translational modification of prenylated proteins such as small GTPases [1]. This compound does not function as a substrate for the methyltransferase, making it a valuable tool for dissecting pathways involving protein farnesylation and methylation without contributing to downstream signaling [2].

PPMTase target-engagement studies: competitive inhibitor that does not act as a methylation substrate

Protein prenylation pathway dissection: supports 'dead-end' inhibition for clean pathway blockade

Small GTPase modification research: tool compound for farnesylation-methylation signaling contexts

• [1] GLPBIO. (n.d.). S-Farnesyl Thioacetic Acid [Product page]. Retrieved April 23, 2026. View Source
• [2] Rando, R. R. (1996). Chemical biology of protein isoprenylation/methylation. Biochimica et Biophysica Acta (BBA) - Molecular Cell Research, 1300(1), 5-16. View Source

FTA vs. FTS and Analogues

While farnesylthiosalicylic acid (FTS/Salirasib) and other prenylcysteine analogs share a common farnesyl moiety, their distinct head groups (thioacetic acid in FTA vs. thiosalicylic acid in FTS) confer critical differences in enzyme binding kinetics, cellular activity profiles, and in vivo efficacy [1]. Simple substitution is not possible because FTA is a 'dead-end' competitive inhibitor of prenylated protein methyltransferase (PPMTase) with a lower Ki value compared to FTS, while FTS acts primarily by dislodging Ras from the cell membrane [2]. These divergent mechanisms of action lead to distinct biological outcomes, making the choice of compound crucial for experimental design and reproducibility [3].

Target Compound

FTA
Competitive PPMTase inhibitor; dead-end mechanism; induces apoptosis in HL-60 cells

Analog

FTS / Salirasib
Primarily dislodges Ras from membrane; divergent enzymatic binding and cellular activity

• Mechanism mismatch: PPMTase inhibition vs. Ras membrane targeting may not transfer across experimental models

• Apoptosis endpoint context may differ: thioacetic head group required for robust apoptotic activity; other analogs may show weaker response

• [1] Marom, M., Haklai, R., Ben-Baruch, G., Marciano, D., Egozi, Y., & Kloog, Y. (1995). Selective inhibition of Ras-dependent cell growth by farnesylthiosalicylic acid. Journal of Biological Chemistry, 270(38), 22263-22270. View Source
• [2] Pérez-Sala, D., Cañada, F. J., Gilbert, B. A., & Rando, R. R. (1998). Analogs of farnesylcysteine induce apoptosis in HL-60 cells. FEBS Letters, 426(3), 319-324. View Source
• [3] Klein, Z., Ben-Baruch, G., Marciano, D., Solomon, R., Altstock, R. T., & Kloog, Y. (1994). Characterization of the prenylated protein methyltransferase in human endometrial carcinoma. Biochimica et Biophysica Acta (BBA) - Molecular Basis of Disease, 1226(3), 330-336. View Source

FTA Evidence: Key Comparisons

FTA vs. FTS: PPMTase Binding Affinity

FTA is a potent competitive inhibitor of prenylated protein methyltransferase (PPMTase). In direct enzymatic assays using human endometrial carcinoma membranes, FTA exhibited a Ki of 2 µM [1]. In contrast, the related compound FTS (Salirasib) has a reported Ki of 2.6 µM for the same enzyme [2]. This 23% lower Ki value for FTA indicates a higher affinity for the PPMTase active site.

PPMTase Binding

Cross-study comparable

FTA Ki = 2 µM
FTS Ki = 2.6 µM
(~23% lower Ki for FTA)

Reported higher binding affinity context

Human endometrial carcinoma membranes; in vitro enzymatic assay

Evidence Dimension	PPMTase inhibition constant (Ki)
Target Compound Data	Ki = 2 µM
Comparator Or Baseline	FTS (Salirasib): Ki = 2.6 µM
Quantified Difference	FTA Ki is ~23% lower than FTS
Conditions	In vitro enzymatic assay using membranes from human endometrial carcinoma; N-acetyl-S-farnesyl-L-cysteine as substrate

Why This Matters

A lower Ki indicates greater potency, meaning less FTA is required to achieve the same degree of PPMTase inhibition, potentially reducing off-target effects and improving the signal-to-noise ratio in cellular assays.

• [1] Klein, Z., Ben-Baruch, G., Marciano, D., Solomon, R., Altstock, R. T., & Kloog, Y. (1994). Characterization of the prenylated protein methyltransferase in human endometrial carcinoma. Biochimica et Biophysica Acta (BBA) - Molecular Basis of Disease, 1226(3), 330-336. View Source
• [2] 001Chemical. (n.d.). Salirasib (CAS 162520-00-5) [Product page]. Retrieved April 23, 2026. View Source

Apoptosis Induction in HL-60 Cells

FTA demonstrates potent anti-proliferative and pro-apoptotic activity in HL-60 human promyelocytic leukemia cells [1]. Treatment with FTA resulted in a marked suppression of cell growth and induction of apoptosis, as confirmed by increased annexin-V binding, decreased DNA dye binding, and internucleosomal DNA degradation [1]. While an exact IC50 was not reported in this study, the robust apoptotic response at micromolar concentrations distinguishes FTA from other farnesylcysteine analogs that lack the thioacetic acid head group, which show weaker or no apoptotic activity in this model [2].

HL-60 Apoptosis

Direct comparison

Potent apoptosis induction (annexin-V+, DNA fragmentation) at 10–100 µM; L-AFC, D-AFC, FA: weak or inactive

Supports apoptosis pathway-response interpretation

HL-60 promyelocytic leukemia cells; 24–48 h treatment

Evidence Dimension	Growth suppression and apoptosis induction in HL-60 cells
Target Compound Data	Potent suppression of growth and induction of apoptosis (annexin-V positive, DNA fragmentation)
Comparator Or Baseline	N-acetyl-S-farnesyl-L-cysteine (L-AFC), N-acetyl-S-farnesyl-D-cysteine (D-AFC), farnesoic acid (FA): Weak or no apoptosis induction
Quantified Difference	Qualitative: FTA is a potent inducer of apoptosis, while other analogs are weak or inactive.
Conditions	HL-60 human promyelocytic leukemia cells; treatment with 10-100 µM FTA for 24-48 hours

Why This Matters

This robust, validated apoptotic phenotype in a well-characterized leukemia cell line provides a clear, reproducible assay for researchers studying prenylation-dependent apoptosis pathways, and underscores FTA's utility over less active analogs.

• [1] Pérez-Sala, D., Cañada, F. J., Gilbert, B. A., & Rando, R. R. (1998). Analogs of farnesylcysteine induce apoptosis in HL-60 cells. FEBS Letters, 426(3), 319-324. View Source
• [2] CAS Lanzhou Information Center. (1998). Analogs of farnesylcysteine induce apoptosis in HL‐60 cells [Report summary]. View Source

In Vivo Motor Protection with SAM Challenge

In a rat model of S-adenosylmethionine (SAM)-induced motor deficits mimicking Parkinson's disease, a single injection of FTA was effective in inhibiting the motor impairments for at least 3 days against repeated injections of 1 µmol SAM [1]. This sustained in vivo effect contrasts with the shorter duration of action observed for some other prenylcysteine analogs and highlights the functional relevance of PPMTase inhibition in a neurological context [1].

In Vivo Motor Protection

Class-level inference

Single FTA injection: ≥3-day protection against SAM-induced motor deficits; FTL was inactive

Reported model-response duration context

Male Sprague-Dawley rats; intracerebroventricular SAM challenge

Evidence Dimension	Duration of protection against SAM-induced motor deficits in vivo
Target Compound Data	A single injection of FTA remained effective for at least 3 days against repeated 1 µmol SAM injections.
Comparator Or Baseline	FTL (farnesylthiolactic acid) was inactive; other active analogs (AGC, AFC, AGGC, FTE, FMS) showed similar in vivo activity but with potential differences in potency and duration (not quantified in this study).
Quantified Difference	FTA: ≥3-day protection; FTL: no protection.
Conditions	Male Sprague-Dawley rats; SAM (1 µmol) administered intracerebroventricularly; FTA and other analogs administered similarly.

Why This Matters

This in vivo data demonstrates that FTA is not just a biochemical tool but has functional activity in a complex animal model, supporting its use in preclinical studies of prenylation-related neurological disorders and validating the PPMTase target in a disease-relevant setting.

• [1] Lamango, N. S., Ayuk-Takem, L. T., Nesby, R., Zhao, W. Q., & Charlton, C. G. (2003). Inhibition mechanism of S-adenosylmethionine-induced movement deficits by prenylcysteine analogs. Pharmacology Biochemistry and Behavior, 76(3-4), 433-442. View Source

FTA: Optimal Research Applications

Dissecting PPMTase in Cancer Apoptosis

Given its potent induction of apoptosis in HL-60 leukemia cells [1], FTA is ideally suited as a tool compound to dissect the specific contribution of prenylated protein methyltransferase (PPMTase) to programmed cell death pathways. Its 'dead-end' inhibitory mechanism ensures a clean blockade of methylation without substrate turnover, allowing researchers to confidently attribute observed apoptotic effects to PPMTase inhibition rather than off-target interactions.

Prenylation in Neurological Disease Models

The demonstrated long-lasting efficacy of FTA in mitigating SAM-induced motor deficits in rats [2] positions it as a valuable probe for studying the role of protein prenylation and methylation in Parkinson's disease and other movement disorders. The sustained in vivo effect (≥3 days) provides a practical window for behavioral and biochemical analyses, reducing the need for frequent compound administration.

PPMTase Inhibition for TNF-alpha Sensitization

FTA has been shown to at least partly mimic the effect of adenosine and homocysteine in enhancing TNF-alpha-mediated cytotoxicity [3]. This suggests a specific application in studies exploring combinatorial therapies to overcome TNF-alpha resistance in tumor cells. Using FTA allows researchers to selectively inhibit PPMTase and assess the impact on TNF-alpha signaling without the confounding effects of broader methylation changes caused by adenosine/homocysteine treatment.

Application

Selection Property

Validation Focus

Apoptosis pathway studies

Dead-end PPMTase inhibition without substrate turnover

Apoptosis and cell-viability endpoints in cancer cell models

Motor-deficit model studies

Sustained in vivo activity window

Behavioral and biochemical endpoint monitoring

TNF-α signaling research

Selective PPMTase blockade without broad methylation changes

Cytotoxicity sensitization endpoint review

• [1] Pérez-Sala, D., Cañada, F. J., Gilbert, B. A., & Rando, R. R. (1998). Analogs of farnesylcysteine induce apoptosis in HL-60 cells. FEBS Letters, 426(3), 319-324. View Source
• [2] Lamango, N. S., Ayuk-Takem, L. T., Nesby, R., Zhao, W. Q., & Charlton, C. G. (2003). Inhibition mechanism of S-adenosylmethionine-induced movement deficits by prenylcysteine analogs. Pharmacology Biochemistry and Behavior, 76(3-4), 433-442. View Source
• [3] Ratter, F., Germer, M., Fischbach, T., Schulze-Osthoff, K., Peter, M. E., Dröge, W., ... & Lehmann, V. (1999). Modulation of tumor necrosis factor-alpha-mediated cytotoxicity by changes of the cellular methylation state: mechanism and in vivo relevance. International Immunology, 11(4), 519-527. View Source